Cas no 5442-44-4 (1-chloro-4-[(4-nitrobenzyl)oxy]benzene)

• Product Name: 1-chloro-4-[(4-nitrobenzyl)oxy]benzene
• CAS No: 5442-44-4
• MF: C₁₃H₁₀ClNO₃
• MW: 263.676402568817
• CID: 941185
• PubChem ID: 224494
• Update Time: 2025-04-19

1-chloro-4-[(4-nitrobenzyl)oxy]benzene Chemical and Physical Properties

Names and Identifiers

• 1-chloro-4-[(4-nitrobenzyl)oxy]benzene
• Benzene, 1-methyl-4-[(4-nitrophenyl)methoxy]-
• 5442-44-4
• Benzene, 1-chloro-4-[(4-nitrophenyl)methoxy]-
• SCHEMBL11658094
• 1-CHLORO-4-[(4-NITROPHENYL)METHOXY]BENZENE
• NSC12990
• DS-006666
• 1-[(4-chlorophenoxy)methyl]-4-nitrobenzene
• NSC-12990
• AKOS008912950
• DTXSID50969552

• Inchi： 1S/C13H10ClNO3/c14-11-3-7-13(8-4-11)18-9-10-1-5-12(6-2-10)15(16)17/h1-8H,9H2
• InChI Key： NQKCYXDZXDGEOV-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)OCC1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 263.035
• Monoisotopic Mass: 263.035
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 55Ų

Experimental Properties

• Density: 1.332
• Boiling Point: 412°C at 760 mmHg
• Flash Point: 202.9°C
• Refractive Index: 1.612
• PSA: 52.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes